Cas no 111984-09-9 ([1,1'-Biphenyl]-4,4'-diamine,3,3'-dimethoxy-, hydrochloride (1:1))

[1,1'-Biphenyl]-4,4'-diamine,3,3'-dimethoxy-, hydrochloride (1:1) structure
111984-09-9 structure
Product Name:[1,1'-Biphenyl]-4,4'-diamine,3,3'-dimethoxy-, hydrochloride (1:1)
CAS No:111984-09-9
MF:C14H17ClN2O2
MW:280.749982595444
CID:201848
PubChem ID:12309823
Update Time:2025-04-19

[1,1'-Biphenyl]-4,4'-diamine,3,3'-dimethoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-diamine,3,3'-dimethoxy-, hydrochloride (1:1)
    • 4-(4-amino-3-methoxy-phenyl)-2-methoxy-aniline dihydrochloride
    • 3,3'-Dimethoxybenzidine monohydrochloride
    • Benzidine,3,3'-dimethoxy-,dihydrochloride
    • Benzidine, 3,3'-dimethoxy-, dihydrochloride
    • (1,1'-Biphenyl)-4,4'-diamine, 3,3'-dimethoxy-, monohydrochloride
    • 3,3'-DIMETHOXYBENZIDINE HYDROCHLORIDE
    • C260JGR81J
    • Q27275090
    • [1,4'-diamine, 3,3'-dimethoxy-, hydrochloride
    • NSC-210953
    • 111984-09-9
    • (1,1'-BIPHENYL)-4,4'-DIAMINE, 3,3'-DIMETHOXY-, HYDROCHLORIDE (1:1)
    • o-Dianisidine HCl
    • 3,3'-(Dimethoxy)benzidine hydrochloride
    • 4-(4-amino-3-methoxyphenyl)-2-methoxyaniline;hydrochloride
    • SCHEMBL3947578
    • NSC210953
    • 3,3'-Dimethoxybenzidine DiHCl
    • 28716-14-5
    • o-Dianisidine hydrochloride
    • UNII-C260JGR81J
    • 3,3'-Dimethoxybenzidine HCl
    • DTXSID5036848
    • Inchi: 1S/C14H16N2O2.ClH/c1-17-13-7-9(3-5-11(13)15)10-4-6-12(16)14(8-10)18-2;/h3-8H,15-16H2,1-2H3;1H
    • InChI Key: QHRTZMDBPOUHPU-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1=C(C=CC(=C1)C1C=CC(=C(C=1)OC)N)N

Computed Properties

  • Exact Mass: 316.07500
  • Monoisotopic Mass: 280.0978555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.50000
  • LogP: 5.30160

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